Cas no 865247-05-8 (ethyl 2-(2Z)-6-chloro-2-(3-phenylpropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-6-chloro-2-(3-phenylpropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-05-8
• MF: C₂₀H₁₉ClN₂O₃S
• MW: 402.894462823868
• CID: 5805098
• PubChem ID: 4097191
• Update Time: 2025-06-11

ethyl 2-(2Z)-6-chloro-2-(3-phenylpropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzothiazoleacetic acid, 6-chloro-2-[(1-oxo-3-phenylpropyl)imino]-, ethyl ester
• AKOS024607368
• (Z)-ethyl 2-(6-chloro-2-((3-phenylpropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• F1366-2351
• 865247-05-8
• ethyl 2-[6-chloro-2-(3-phenylpropanoylimino)-1,3-benzothiazol-3-yl]acetate
• ethyl 2-[(2Z)-6-chloro-2-[(3-phenylpropanoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• ethyl 2-(2Z)-6-chloro-2-(3-phenylpropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

• Inchi： 1S/C20H19ClN2O3S/c1-2-26-19(25)13-23-16-10-9-15(21)12-17(16)27-20(23)22-18(24)11-8-14-6-4-3-5-7-14/h3-7,9-10,12H,2,8,11,13H2,1H3
• InChI Key： FZMQWGKUMSWTBU-UHFFFAOYSA-N
• SMILES： S1C2=CC(Cl)=CC=C2N(CC(OCC)=O)C1=NC(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 402.0804913g/mol
• Monoisotopic Mass: 402.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 563.5±60.0 °C(Predicted)
• pka: -2.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(2Z)-6-chloro-2-(3-phenylpropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Research Brief on Ethyl 2-(2Z)-6-chloro-2-(3-phenylpropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 865247-05-8)

Ethyl 2-(2Z)-6-chloro-2-(3-phenylpropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 865247-05-8) is a synthetic compound that has garnered significant attention in recent chemical and biological research due to its potential therapeutic applications. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the compound's unique structural features, which include a benzothiazole core and a phenylpropanoyl imino group. These structural motifs are known to confer bioactivity, particularly in the context of enzyme inhibition and receptor modulation. Preliminary investigations suggest that this compound may exhibit promising activity against specific molecular targets involved in inflammatory and neurodegenerative diseases.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have optimized the reaction conditions to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies. The synthesis typically involves multi-step reactions, including condensation and cyclization steps, to achieve the desired stereochemistry and functional group arrangement.

In vitro and in vivo studies have provided insights into the compound's pharmacological profile. For instance, it has been shown to inhibit certain kinases and proteases, which are implicated in disease pathways such as cancer and autoimmune disorders. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are currently under investigation to assess its suitability as a drug candidate.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, stability, and potential off-target effects need to be addressed to advance its therapeutic potential. Future research directions may include structural modifications to enhance bioavailability and reduce toxicity, as well as comprehensive toxicology studies to ensure safety.

In conclusion, ethyl 2-(2Z)-6-chloro-2-(3-phenylpropanoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural and functional properties warrant continued exploration to unlock its full therapeutic potential. Researchers and industry professionals are encouraged to collaborate on advancing this compound through the drug development pipeline.